Cas no 945489-99-6 (1-(3-Amino-propyloxy)-3,5-bis-(hydroxymethyl)-benzene)

• Product Name: 1-(3-Amino-propyloxy)-3,5-bis-(hydroxymethyl)-benzene
• CAS No: 945489-99-6
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 2114609
• Update Time: 2023-08-04

1-(3-Amino-propyloxy)-3,5-bis-(hydroxymethyl)-benzene Chemical and Physical Properties

Names and Identifiers

• 5-(3-aminopropoxy)-1,3-Benzenedimethanol
• 1,3-Benzenedimethanol, 5-(3-aminopropoxy)-
• SWECNSWVZPFOAW-UHFFFAOYSA-N
• 1-(3-amino-propyloxy)-3,5-bis-(hydroxymethyl)-benzene
• 1-(3-amino-propyloxy)-3,5-bis-(hydroxy-methyl)-benzene
• 1-(3-Amino-propyloxy)-3,5-bis-(hydroxymethyl)-benzene

• Inchi： 1S/C11H17NO3/c12-2-1-3-15-11-5-9(7-13)4-10(6-11)8-14/h4-6,13-14H,1-3,7-8,12H2
• InChI Key： SWECNSWVZPFOAW-UHFFFAOYSA-N
• SMILES： O(CCCN)C1C=C(CO)C=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 154
• Topological Polar Surface Area: 75.7